4-Cyclopropoxy-2-isopropoxy-6-(trifluoromethyl)pyridine
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Description
4-Cyclopropoxy-2-isopropoxy-6-(trifluoromethyl)pyridine is an organic compound with the molecular formula C12H14F3NO2 and a molecular weight of 261.24 g/mol . This compound is characterized by the presence of a pyridine ring substituted with cyclopropoxy, isopropoxy, and trifluoromethyl groups. The trifluoromethyl group imparts unique physicochemical properties to the compound, making it of interest in various scientific research and industrial applications.
Properties
Molecular Formula |
C12H14F3NO2 |
|---|---|
Molecular Weight |
261.24 g/mol |
IUPAC Name |
4-cyclopropyloxy-2-propan-2-yloxy-6-(trifluoromethyl)pyridine |
InChI |
InChI=1S/C12H14F3NO2/c1-7(2)17-11-6-9(18-8-3-4-8)5-10(16-11)12(13,14)15/h5-8H,3-4H2,1-2H3 |
InChI Key |
FWBGNBHEHXTJGS-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)OC1=CC(=CC(=N1)C(F)(F)F)OC2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method involves the use of Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the synthesis of complex organic molecules.
Industrial Production Methods
Industrial production of 4-Cyclopropoxy-2-isopropoxy-6-(trifluoromethyl)pyridine may involve large-scale Suzuki–Miyaura coupling reactions, utilizing palladium catalysts and boron reagents. The reaction conditions are optimized to achieve high yields and purity of the desired product. The use of environmentally benign reagents and solvents is also considered to minimize the environmental impact of the production process .
Chemical Reactions Analysis
Types of Reactions
4-Cyclopropoxy-2-isopropoxy-6-(trifluoromethyl)pyridine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to remove oxygen-containing groups or reduce double bonds.
Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where one functional group is replaced by another.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.
Substitution: Reagents such as halogens, alkyl halides, and nucleophiles are used in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes. Substitution reactions can result in the formation of various substituted pyridine derivatives.
Scientific Research Applications
4-Cyclopropoxy-2-isopropoxy-6-(trifluoromethyl)pyridine has several applications in scientific research, including:
Chemistry: The compound is used as a building block in the synthesis of more complex organic molecules. Its unique functional groups make it a valuable intermediate in organic synthesis.
Medicine: The compound is investigated for its potential therapeutic properties, including its use as a precursor in the synthesis of drug candidates.
Industry: The compound is used in the production of specialty chemicals and materials, where its unique properties can improve the performance of the final products.
Mechanism of Action
The mechanism of action of 4-Cyclopropoxy-2-isopropoxy-6-(trifluoromethyl)pyridine depends on its specific application. In biological systems, the trifluoromethyl group can enhance the compound’s lipophilicity and metabolic stability, allowing it to interact more effectively with molecular targets such as enzymes and receptors. The compound may also participate in various biochemical pathways, modulating the activity of specific proteins and influencing cellular processes .
Comparison with Similar Compounds
Similar Compounds
2-Isopropoxy-6-(trifluoromethyl)pyridine: This compound shares the trifluoromethyl and isopropoxy groups but lacks the cyclopropoxy group, resulting in different physicochemical properties.
4-Cyclopropoxy-2-isopropyl-6-(trifluoromethyl)pyridine: This compound has a similar structure but with an isopropyl group instead of an isopropoxy group, leading to variations in reactivity and applications.
Uniqueness
4-Cyclopropoxy-2-isopropoxy-6-(trifluoromethyl)pyridine is unique due to the combination of its functional groups, which impart distinct physicochemical properties. The presence of both cyclopropoxy and isopropoxy groups, along with the trifluoromethyl group, makes it a versatile compound with a wide range of applications in scientific research and industry.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
